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In the rapidly advancing field of photovoltaics, tandem solar cells have emerged as a promising
route to surpass the theoretical efficiency limits of single-junction devices. Among the various
materials being explored for the wide-bandgap top cell in these tandem architectures,
methylammonium bromide (MABr)-based perovskites have garnered significant attention.
This guide provides a comparative analysis of the performance of MABr-based tandem solar
cells against other leading tandem technologies, supported by experimental data and detailed

methodologies.

Performance Comparison of Tandem Solar Cell
Architectures

The performance of tandem solar cells is primarily evaluated by four key metrics: Power
Conversion Efficiency (PCE), Open-Circuit Voltage (Voc), Short-Circuit Current Density (Jsc),
and Fill Factor (FF). The following tables summarize the reported performance of MABr-based
tandem solar cells and compare them with all-perovskite, perovskite-silicon, and perovskite-
CIGS tandem devices.

Table 1: Performance of MABr-Based Tandem Solar Cells
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MAPbBr3 MAPbIs 10.4 >2.2 - ~56 [1]
MAPDBI3 Silicon - - - - [2]
(FAPDIs)o.s
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)o.15
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Note: Comprehensive performance data for complete MABr-based tandem cells is not always
fully reported in single sources. Some values are for the top cell or indicate a range.

Table 2: Comparative Performance of Alternative Tandem Solar Cell Technologies
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Experimental Protocols

Detailed experimental protocols are crucial for the replication and advancement of research
findings. Below are summaries of typical fabrication and characterization procedures for MABr-
based perovskite top cells and the subsequent tandem device characterization.

Fabrication of MABr-Based Perovskite Top Cell (Spin-
Coating Method)

o Substrate Preparation: Fluorine-doped tin oxide (FTO) coated glass substrates are
sequentially cleaned in ultrasonic baths of deionized water, acetone, and isopropanol.
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» Electron Transport Layer (ETL) Deposition: A compact layer of TiOz is often deposited on the
FTO substrate by spin-coating a precursor solution followed by annealing at high
temperatures (e.g., 500°C). A mesoporous TiOz layer can then be added on top.

o MABTr Perovskite Precursor Solution Preparation: A precursor solution is prepared by
dissolving MABr and a lead halide (e.g., PbBrz) in a solvent like dimethylformamide (DMF) or
a mixture of DMF and dimethyl sulfoxide (DMSO).[9]

o Perovskite Film Deposition: The MABTr precursor solution is spin-coated onto the ETL-coated
substrate. An anti-solvent, such as toluene or chlorobenzene, is often dripped onto the
spinning substrate to induce rapid crystallization and form a uniform perovskite film.[10][11]

« Annealing: The perovskite film is then annealed at a specific temperature (e.g., 100-150°C)
to improve crystallinity and remove residual solvent.[12]

e Hole Transport Layer (HTL) Deposition: A solution of a hole-transporting material, such as
Spiro-OMeTAD, is spin-coated on top of the perovskite layer.

o Top Electrode Deposition: A conductive top electrode, typically gold (Au) or silver (Ag), is
deposited by thermal evaporation to complete the top cell.

Characterization of Tandem Solar Cells

o Current-Voltage (J-V) Measurement: The J-V characteristics of the tandem solar cell are
measured under simulated AM1.5G illumination (100 mW/cm?) using a solar simulator.[5]
Key parameters such as PCE, Voc, Jsc, and FF are extracted from the J-V curve. For
tandem cells, it is crucial to ensure that the illumination spectrum is correctly calibrated to
avoid current mismatch between the sub-cells, which can lead to inaccurate efficiency
measurements.[13]

» External Quantum Efficiency (EQE) Measurement: EQE, also known as Incident Photon-to-
Current Efficiency (IPCE), measures the ratio of charge carriers collected by the solar cell to
the number of incident photons of a given energy. For tandem cells, the EQE of each sub-
cell is measured independently by using appropriate bias light to saturate the other sub-cell.
[5] This allows for the determination of the spectral response of each junction and helps in
identifying current-limiting factors.[13][14]
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Visualizing the Process: Diagrams

To better understand the fundamental processes within a tandem solar cell, the following
diagrams illustrate the device architecture and the charge transfer mechanism.
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Tandem Solar Cell Architecture
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Figure 1: A generalized architecture of a monolithic two-terminal tandem solar cell.
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Figure 2: Simplified charge carrier generation and transport pathways in a tandem solar cell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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